Cas no 71535-97-2 (2,2’,4,4’-Tetranitrobenzophenone)

2,2’,4,4’-Tetranitrobenzophenone is a nitroaromatic compound characterized by its high thermal stability and energetic properties. Its molecular structure, featuring four nitro groups symmetrically positioned on a benzophenone backbone, contributes to its utility in specialized applications such as explosives and propellants. The compound exhibits notable resistance to decomposition under elevated temperatures, making it suitable for formulations requiring controlled energy release. Additionally, its well-defined crystalline form allows for precise handling and processing. Due to its high nitrogen content and predictable reactivity, 2,2’,4,4’-Tetranitrobenzophenone is often employed in research and development of advanced energetic materials. Proper safety protocols must be observed due to its sensitivity to impact and friction.
2,2’,4,4’-Tetranitrobenzophenone structure
71535-97-2 structure
Product Name:2,2’,4,4’-Tetranitrobenzophenone
CAS No:71535-97-2
MF:C13H6N4O9
MW:362.208142757416
CID:826657
PubChem ID:231884
Update Time:2025-06-08

2,2’,4,4’-Tetranitrobenzophenone Chemical and Physical Properties

Names and Identifiers

    • THIABENDAZOLE-D4
    • 2,2’,4,4’-Tetranitrobenzophenone
    • 2,2',4,4'-Tetranitrobenzophenone
    • 2,2’,4,4’-Tetranitro
    • bis(2,4-dinitrophenyl)methanone
    • 2,1,3-BENZOXADIAZOLE-4-SULPHONYL CHLORIDE
    • 2,4,2',4'-Tetranitro-benzophenon
    • 2,4,2',4'-tetranitro-benzophenone
    • Bis-(2.4-dinitro-phenyl)-keton
    • NSC-28668
    • NSC-48920
    • DTXSID20282907
    • NSC28668
    • NSC48920
    • 71535-97-2
    • FT-0675115
    • SCHEMBL5341177
    • AKOS030239999
    • DB-250806
    • Inchi: 1S/C13H6N4O9/c18-13(9-3-1-7(14(19)20)5-11(9)16(23)24)10-4-2-8(15(21)22)6-12(10)17(25)26/h1-6H
    • InChI Key: FAFWLBOSKDZHKI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 362.01300
  • Monoisotopic Mass: 362.01347778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 200Ų

Experimental Properties

  • Melting Point: 230°C
  • PSA: 200.35000
  • LogP: 4.64320

2,2’,4,4’-Tetranitrobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T305775-250mg
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$ 98.00 2023-09-06
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$523.00 2023-05-17
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SHENG KE LU SI SHENG WU JI SHU
sc-213934-500mg
2,2',4,4'-Tetranitrobenzophenone,
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¥2482.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-213934-500 mg
2,2',4,4'-Tetranitrobenzophenone,
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¥2482.00 2023-06-01
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